N-(2-nitro-4-propanoylphenyl)acetamide

• Molecular Formula: C11H12N2O4
• Molecular Weight: 236.22 g/mol
• IUPAC Name: N-(2-nitro-4-propanoylphenyl)acetamide
• InChI: InChI=1S/C11H12N2O4/c1-3-11(15)8-4-5-9(12-7(2)14)10(6-8)13(16)17/h4-6H,3H2,1-2H3,(H,12,14)
• InChI Key: SGUWHSHXLDNMIP-UHFFFAOYSA-N
• Canonical SMILES: CCC(=O)C1=CC(=C(C=C1)NC(=O)C)[N+](=O)[O-]

Description

N-(2-nitro-4-propanoylphenyl)acetamide is a useful research compound. Its molecular formula is C11H12N2O4 and its molecular weight is 236.22 g/mol. The purity is usually 95%.
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Synthesis routes and methods I

Procedure details

To a solution of N-(4-propionylphenyl)acetamide (1.91 g, 10 mmol) in 20 mL of concentrated H2SO4 was added 2 mL 98% HNO3 over 10 minutes while maintain the temperature at −10° C. After stirring for 0.5 h, the mixture was poured into 100 mL of cold water. The precipitate was collected by filtration and washed with water to give the crude product (1.18 g, 50%), which was used directly in the next step.

Synthesis routes and methods II

Procedure details

To 140 ml of nitric acid are added portionwise, while maintaining the temperature at −20° C., 37.8 g (198 mM) of N-(4-propanoylphenyl)acetamide. The reaction medium is then poured into a water/ice mixture. The solid that precipitates out is filtered off and washed with water to give, after drying, 37.6 g of N-(2-nitro-4-propanoylphenyl)acetamide in the form of a pale yellow solid.